Cas no 94713-18-5 (Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-)

• Product Name: Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-
• CAS No: 94713-18-5
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 810863
• PubChem ID: 25076635
• Update Time: 2025-04-19

Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-
• 2-methyl-4-(octahydro-4,7-dimethyl-1H-inden-5-yl)cyclohexan-1-one
• 4-(4,7-dimethyl-2,3,3a,4,5,6,7,7a-octahydro-1H-inden-5-yl)-2-methylcyclohexan-1-one
• 94713-18-5
• EINECS 305-563-9
• NS00066189
• 4-(4,7-Dimethyloctahydro-1H-inden-5-yl)-2-methylcyclohexan-1-one
• DTXSID90915356

• Inchi： 1S/C18H30O/c1-11-10-17(13(3)16-6-4-5-15(11)16)14-7-8-18(19)12(2)9-14/h11-17H,4-10H2,1-3H3
• InChI Key： HESUAYWGYLKVEU-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1C)C1CC(C)C2CCCC2C1C

Computed Properties

• Exact Mass: 262.229666
• Monoisotopic Mass: 262.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.3

Experimental Properties

• Density: 0.946
• Boiling Point: 353.8°Cat760mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.485